Cas no 57294-56-1 (2-Butenoic acid, 2-(acetylamino)-, methyl ester)

• Product Name: 2-Butenoic acid, 2-(acetylamino)-, methyl ester
• CAS No: 57294-56-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 345849
• Update Time: 2024-01-28

2-Butenoic acid, 2-(acetylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-(acetylamino)-, methyl ester
• methyl 2-acetamidobut-2-enoate

• Inchi： 1S/C7H11NO3/c1-4-6(7(10)11-3)8-5(2)9/h4H,1-3H3,(H,8,9)
• InChI Key： OKMUTEDILWZXOR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(NC(C)=O)=CC

Computed Properties

• Exact Mass: 157.07393

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 322.7±34.0 °C(Predicted)
• PSA: 55.4
• pka: 13.22±0.46(Predicted)